Cas no 30964-00-2 (hept-6-ynoic acid)
hept-6-ynoic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Heptynoic acid
- C7H10O2
- Hept-6-ynoic acid
- 5-hexynecarboxylic acid
- 6-heptinoic acid
- Hept-6-insaeure
- hept-7-ynoic acid
- 6Heptynoicacid
- SCHEMBL9407
- 30964-00-2
- 6-HeptynoicAcid
- 6-Heptynoic acid, 90%
- MFCD00239430
- J-018204
- GEO-02852
- DTXSID40402600
- LMFA01030490
- EN300-125161
- OFCPMJGTZUVUSM-UHFFFAOYSA-
- CS-0020150
- InChI=1/C7H10O2/c1-2-3-4-5-6-7(8)9/h1H,3-6H2,(H,8,9)
- FT-0602090
- Heptynoicacid
- CHEBI:184202
- LCWG004
- BP-29683
- SY021705
- A820669
- OFCPMJGTZUVUSM-UHFFFAOYSA-N
- AKOS006221475
- GS-3709
- hept-6-ynoic acid
-
- MDL： MFCD00239430
- Inchi： 1S/C7H10O2/c1-2-3-4-5-6-7(8)9/h1H,3-6H2,(H,8,9)
- InChI Key： OFCPMJGTZUVUSM-UHFFFAOYSA-N
- SMILES： OC(CCCCC#C)=O
- BRN： 1747024
Computed Properties
- Exact Mass: 126.06800
- Monoisotopic Mass: 126.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.2
- Topological Polar Surface Area: 37.3A^2
Experimental Properties
- Color/Form: Pale yellow
- Density: 0.997 g/mL at 25 °C(lit.)
- Melting Point: 22-23°C
- Boiling Point: 93-94 °C/1 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.451(lit.)
- Solubility: Miscible with dimethylformamide.
- PSA: 37.30000
- LogP: 1.26460
- Solubility: Not available
hept-6-ynoic acid Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H314
- Warning Statement： P280,P305+P351+P338,P310
- Hazardous Material transportation number：UN 3265
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S26-S36/37/39-S45
- FLUKA BRAND F CODES：10-23
-
Hazardous Material Identification：
- HazardClass：8
- PackingGroup：III
- Storage Condition：Store at room temperature
- Safety Term：S26;S36/37/39;S45
- Risk Phrases：R34
hept-6-ynoic acid Customs Data
- HS CODE：2916190090
- Customs Data：
China Customs Code:
2916190090Overview:
2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
hept-6-ynoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-UB084-200mg |
hept-6-ynoic acid |
30964-00-2 | 95% | 200mg |
88.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-UB084-5g |
hept-6-ynoic acid |
30964-00-2 | 95% | 5g |
553.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-UB084-1g |
hept-6-ynoic acid |
30964-00-2 | 95% | 1g |
178.0CNY | 2021-08-04 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 442879-1G |
hept-6-ynoic acid |
30964-00-2 | 1g |
¥416.48 | 2023-12-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H811048-25g |
6-Heptynoic acid |
30964-00-2 | 97% | 25g |
1,457.00 | 2021-05-17 | |
| Fluorochem | 208727-1g |
6-Heptynoic acid |
30964-00-2 | 95% | 1g |
￡24.00 | 2022-03-01 | |
| Fluorochem | 208727-5g |
6-Heptynoic acid |
30964-00-2 | 95% | 5g |
￡65.00 | 2022-03-01 | |
| Fluorochem | 208727-10g |
6-Heptynoic acid |
30964-00-2 | 95% | 10g |
￡100.00 | 2022-03-01 | |
| ZHUO CAI SHENG WU | LCWG004-25g |
hept-6-ynoic acid |
30964-00-2 | 98% | 25g |
$146.67 | 2021-09-16 | |
| ZHUO CAI SHENG WU | LCWG004-100g |
hept-6-ynoic acid |
30964-00-2 | 98% | 100g |
$546.67 | 2021-09-16 |
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hept-6-ynoic acid Related Literature
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Katharina G?tz,Johannes C. Liermann,Eckhard Thines,Heidrun Anke,Till Opatz Org. Biomol. Chem. 2010 8 2123
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2. Nitrone dipolar cycloaddition routes to piperidines and indolizidines. Part 9. Formal synthesis of (?)-pinidine and total synthesis of (?)-histrionicotoxin, (+)-histrionicotoxin and (?)-histrionicotoxin 235AEdwin C. Davison,Martin E. Fox,Andrew B. Holmes,Stephen D. Roughley,Catherine J. Smith,Geoffrey M. Williams,John E. Davies,Paul R. Raithby,Joseph P. Adams,Ian T. Forbes,Neil J. Press,Mervyn J. Thompson J. Chem. Soc. Perkin Trans. 1 2002 1494
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Matthijs J. van Haren,Rebecca Taig,Jilles Kuppens,Javier Sastre Tora?o,Ed E. Moret,Richard B. Parsons,Davide Sartini,Monica Emanuelli,Nathaniel I. Martin Org. Biomol. Chem. 2017 15 6656
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Gaochan Wu,Yun Gao,Dongwei Kang,Boshi Huang,Zhipeng Huo,Huiqing Liu,Vasanthanathan Poongavanam,Peng Zhan,Xinyong Liu Med. Chem. Commun. 2018 9 149
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5. Researches on acetylenic compounds. Part XLVI. Prototropic rearrangements of acetylenic acidsE. R. H. Jones,G. H. Whitham,M. C. Whiting J. Chem. Soc. 1954 3201
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Additional information on hept-6-ynoic acid
Exploring the Versatile Applications of Hept-6-ynoic Acid (CAS No. 30964-00-2) in Modern Chemistry
In the dynamic world of organic chemistry, hept-6-ynoic acid (CAS No. 30964-00-2) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This seven-carbon alkyne carboxylic acid, characterized by its terminal alkyne group and carboxyl functionality, serves as a valuable building block in synthetic organic chemistry, materials science, and pharmaceutical research. The growing demand for hept-6-ynoic acid derivatives reflects its importance in developing innovative solutions across multiple industries.
The molecular structure of hept-6-ynoic acid presents fascinating opportunities for chemical transformations. With its terminal alkyne group at position 6 and carboxylic acid at position 1, this compound participates in various click chemistry reactions, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC). Researchers frequently search for "hept-6-ynoic acid synthesis" and "hept-6-ynoic acid applications" as they explore its potential in creating complex molecular architectures. The compound's ability to serve as a linker molecule in bioconjugation and polymer chemistry has made it particularly valuable in the development of advanced materials.
Recent advancements in hept-6-ynoic acid chemistry have revealed its potential in pharmaceutical applications. Many medicinal chemistry teams investigate "hept-6-ynoic acid in drug discovery" due to its utility as a synthetic intermediate for bioactive molecules. The alkyne moiety allows for efficient coupling with various pharmacophores, while the carboxylic acid group enables salt formation and prodrug development. These properties make hept-6-ynoic acid derivatives particularly interesting for designing targeted therapies and diagnostic agents.
In materials science, hept-6-ynoic acid has gained attention for its role in surface modification and functionalization. The compound's dual functionality facilitates its use as a molecular bridge between inorganic surfaces and organic polymers, addressing common search queries like "hept-6-ynoic acid for surface coating." This application is particularly relevant in the development of smart coatings, sensors, and nanocomposites, where precise control over interfacial properties is crucial.
The synthesis and purification of hept-6-ynoic acid continue to be active areas of research, with many scientists looking for "hept-6-ynoic acid preparation methods" and "high purity hept-6-ynoic acid." Various synthetic routes have been developed, including homologation of shorter-chain alkynoic acids and selective oxidation of hept-6-yn-1-ol. The optimization of these methods remains important for ensuring consistent quality and yield of this valuable chemical intermediate.
Environmental considerations have also shaped recent discussions about hept-6-ynoic acid. Researchers investigating "biodegradable hept-6-ynoic acid derivatives" are exploring its potential in green chemistry applications. The compound's structural features make it amenable to enzymatic transformations and microbial degradation pathways, positioning it as an interesting candidate for sustainable chemical processes and eco-friendly material development.
Analytical characterization of hept-6-ynoic acid remains a topic of interest, with many laboratories seeking information about "hept-6-ynoic acid NMR spectra" and "hept-6-ynoic acid mass spectrometry data." The compound presents distinctive spectroscopic signatures that facilitate its identification and purity assessment. These analytical methods are crucial for quality control in both research and industrial applications of this chemical.
The commercial availability of hept-6-ynoic acid has expanded in recent years, responding to growing demand from various sectors. Suppliers often highlight "bulk hept-6-ynoic acid" and "custom hept-6-ynoic acid derivatives" to meet diverse customer needs. The compound's stability and relatively long shelf life under proper storage conditions contribute to its practicality as a commercial chemical intermediate.
Looking forward, the potential applications of hept-6-ynoic acid continue to expand into emerging fields. Its compatibility with bioorthogonal chemistry makes it valuable for "hept-6-ynoic acid in bioconjugation" applications, particularly in the development of novel diagnostic tools and therapeutic agents. The compound's versatility ensures its ongoing relevance in chemical research and industrial applications across multiple disciplines.
Safety considerations for handling hept-6-ynoic acid remain important, with many users searching for "hept-6-ynoic acid safety data." While not classified as hazardous under standard conditions, proper laboratory practices should be followed when working with this compound, including the use of appropriate personal protective equipment and adequate ventilation. These precautions ensure safe utilization of this valuable chemical building block in various applications.
The future of hept-6-ynoic acid research appears promising, with ongoing investigations into novel derivatives and applications. As synthetic methodologies advance and new functional materials are developed, this compound is likely to maintain its position as an important tool in the chemist's repertoire. Its combination of structural features and reactivity continues to inspire innovative applications across chemistry, materials science, and biotechnology.
